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Compound of Interest

Compound Name:

2-Chloro-3-

(trifluoromethoxy)aniline;hydrochlo

ride

CAS No.: 2413899-11-1

Cat. No.: B2752318

Get Quote

Executive Summary & Chemical Profile
Chlorinated trifluoromethoxy anilines (e.g., 2-Chloro-4-(trifluoromethoxy)aniline) represent a

specialized class of fluorinated intermediates critical to modern agrochemical and

pharmaceutical synthesis. These compounds function as "bioisosteres," where the

trifluoromethoxy group (

) enhances metabolic stability and lipophilicity, allowing active ingredients to penetrate cell
membranes more effectively.

However, this same chemical architecture introduces a dual-hazard profile:

The Aniline Core: A potent inducer of methemoglobinemia (hematological toxicity).

The Fluorinated/Chlorinated Side-Chains: Sources of highly corrosive thermal decomposition

products (HF and HCl) and enhanced skin absorption rates.
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This guide moves beyond standard GHS classifications to provide a mechanistic understanding

of these hazards and the rigorous protocols required to mitigate them.

Representative Structure Analysis
(Amino Group): The primary handle for reactivity; responsible for nucleophilic attacks and the
primary vector for toxicity (metabolic oxidation).

(Chloro Group): Adds steric bulk; precursors to HCl during combustion.

(Trifluoromethoxy Group): Chemically stable under ambient conditions but releases
Hydrogen Fluoride (HF) and Carbonyl Fluoride (

) upon thermal decomposition.

Hazard Identification: The Mechanistic View
Standard SDSs list "Acute Toxicity" and "Irritation."[1] For the researcher, understanding the

mechanism is vital for risk assessment.

Hematological Toxicity (Methemoglobinemia)
Unlike simple corrosives, these anilines act systemically.[2] Upon absorption (oral, inhalation,

or dermal), hepatic enzymes (CYP450) oxidize the aniline nitrogen.

Mechanism: The oxidized metabolites (N-hydroxylamines) react with hemoglobin, oxidizing

the ferrous iron (

) to the ferric state (

).

Result: The resulting methemoglobin cannot bind oxygen, leading to functional anemia and

cellular hypoxia.[3][4][5]

Clinical Sign: Cyanosis (blue/grey skin discoloration) independent of respiratory distress.

Thermal Decomposition Hazards
In the event of a fire or runaway reaction, the stability of the
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bond is compromised.

Reaction:

Risk: Hydrogen Fluoride (HF) is insidious. It penetrates deep into tissues, decalcifying bone

and causing systemic electrolyte imbalance (hypocalcemia) potentially leading to cardiac

arrest.

Quantitative Hazard Data (Summary)
Property Value / Classification Note

Physical State Liquid or Low-Melting Solid
High lipophilicity increases skin

absorption.

Acute Tox (Oral) Category 3/4 (H301/H302) Toxic if swallowed.

Acute Tox (Dermal) Category 3 (H311)
Critical Risk: Rapid absorption

through intact skin.

Skin/Eye Category 1/2 (H314/H318)
Corrosive/Irritant depending on

specific isomer.

Flash Point Typically >95°C
Combustible, not highly

flammable, but supports fire.

Critical Safety Protocols (The "How-To")
Engineering Controls

Primary Barrier: All handling must occur within a certified chemical fume hood operating at a

face velocity of 0.5 m/s (100 fpm).

Process Isolation: For scale-up (>100g), use closed-system transfers (cannula or diaphragm

pumps) to prevent aerosolization.

Personal Protective Equipment (PPE) Strategy
Standard latex gloves are insufficient for halogenated anilines due to high permeation rates.

Hand Protection:
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Splash Contact: Nitrile (minimum thickness 0.11 mm). Change immediately upon

contamination.[6]

Prolonged Contact: Silver Shield® (Laminate) or Viton® gloves. These provide >480 min

breakthrough time for aromatic amines.

Respiratory Protection: If engineering controls fail (e.g., spill outside hood), a full-face

respirator with ABEK-P3 combination filters (Organic Vapor + Acid Gas + Particulate) is

required to capture aniline vapors and potential acidic decomposition products.

Visualizing the Safety Workflow

1. Receipt & Inspection
(Check Seal Integrity)
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(Segregate from Oxidizers

& Acids)

3. Handling
(Fume Hood + Viton Gloves)

4. Waste Disposal
(Double Bag -> Incineration) Routine

Spill Response
(Absorb -> Do Not Wash)

 Accident

Click to download full resolution via product page

Figure 1: Lifecycle safety workflow for chlorinated trifluoromethoxy anilines, emphasizing the

transition from storage to waste.

Emergency Response Protocols
Fire Fighting (The HF Risk)
DO NOT use a direct water jet. This can scatter the chemical and increase the surface area for

volatilization.

Extinguishing Media: Alcohol-resistant foam, dry chemical, or

.

Firefighter PPE: Full chemical resistant suit and SCBA are mandatory.

Post-Fire: The area must be tested for HF residues. Runoff water must be contained; it is

likely acidic and toxic to aquatic life.
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First Aid: Exposure Response
This protocol validates the distinction between standard acid burns and aniline toxicity.

Exposure Incident

Identify Route

Skin Contact Inhalation

1. Remove Clothing
2. Wash Soap/Water (15m)

3. Monitor for Cyanosis

1. Fresh Air
2. Oxygen if dyspneic

3. Transport to ER

Medical Intervention

If MetHb > 30%:
Methylene Blue (1-2 mg/kg IV)

Click to download full resolution via product page

Figure 2: Triage and response logic for exposure events.[6][7][8] Note the specific medical

intervention for Methemoglobinemia.

Note on Calcium Gluconate: While thermal decomposition releases HF, the intact molecule

typically does not cause immediate fluoride poisoning. Calcium gluconate gel is generally not

required for skin exposure to the pure substance unless specific hydrolysis data suggests

otherwise. However, it should be available if the material was involved in a fire.
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Waste Management & Disposal
Self-Validating Protocol: Never dispose of these compounds down the drain. Their aquatic

toxicity is high (Category 1), and they persist in the environment.

Collection: Collect all liquid waste in High-Density Polyethylene (HDPE) containers. Glass is

acceptable, but HDPE resists breakage.

Labeling: Clearly mark as "Halogenated Organic Waste - Toxic."

Destruction: The only validated disposal method is High-Temperature Incineration (>1100°C)

equipped with flue gas scrubbing.

Why? The

bond is strong.[9] Low-temperature incineration will release toxic fluorinated volatiles. The
scrubber is essential to capture the generated HF and HCl gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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